Cas no 1030087-48-9 (N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide)

• Product Name: N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide
• CAS No: 1030087-48-9
• MF: C₂₄H₃₅N₅OS
• MW: 441.632603883743
• CID: 5433113
• PubChem ID: 49673772
• Update Time: 2025-10-31

N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-((3-(4-(2,3-dimethylphenyl)piperazin-1-yl)pyrazin-2-yl)thio)-N-ethylacetamide
• 1030087-48-9
• AKOS005048363
• N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide
• N-butyl-2-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-ethylacetamide
• F3222-5315
• N-Butyl-2-[[3-[4-(2,3-dimethylphenyl)-1-piperazinyl]-2-pyrazinyl]thio]-N-ethylacetamide

• Inchi： 1S/C24H35N5OS/c1-5-7-13-27(6-2)22(30)18-31-24-23(25-11-12-26-24)29-16-14-28(15-17-29)21-10-8-9-19(3)20(21)4/h8-12H,5-7,13-18H2,1-4H3
• InChI Key： DKAVHZQBYKBPNE-UHFFFAOYSA-N
• SMILES： C(N(CCCC)CC)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC(C)=C2C)CC1

Computed Properties

• Exact Mass: 441.25623193g/mol
• Monoisotopic Mass: 441.25623193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.3±55.0 °C(Predicted)
• pka: 5.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide

N-Butyl-2-({3-[4-(2,3-Dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide (CAS No. 1030087-48-9): A Comprehensive Overview

N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide (CAS No. 1030087-48-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of piperazine and pyrazine, and it exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide is characterized by a central pyrazine ring substituted with a piperazine moiety and a sulfanyl group. The presence of these functional groups imparts the compound with specific biological activities, including potential interactions with neurotransmitter systems and receptors. The compound's structure can be represented as follows:

Structure: C₂₁H₃₀N₄S

The synthesis of N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide involves several steps, including the formation of the piperazine ring, the introduction of the pyrazine moiety, and the subsequent functionalization with the sulfanyl group. Recent advancements in synthetic chemistry have made it possible to produce this compound with high yield and purity, making it more accessible for research and development purposes.

In terms of its pharmacological profile, N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide has been studied for its potential as an antidepressant and anxiolytic agent. Preclinical studies have shown that this compound can modulate serotonin and dopamine systems, which are key neurotransmitters involved in mood regulation and anxiety disorders. These findings suggest that the compound may have therapeutic potential in treating conditions such as major depressive disorder (MDD) and generalized anxiety disorder (GAD).

Furthermore, recent research has explored the role of N-butyl-2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-ethylacetamide in neurodegenerative diseases. Studies have indicated that the compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property makes it a promising candidate for further investigation in diseases such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of N-butyl-2-{[3-[4-(2,3-dimethylphenyl)piperazin]-1-yloxy)pyridine]-sulfanyl}-N-methylethanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and warrant further exploration in larger-scale clinical trials.

The potential applications of N-butyl-{[3-[4-(dimethylbenzene)piperazine]-1-yloxy)pyridine]-sulfanyl}-N-methylethanamine extend beyond its use as a therapeutic agent. The compound's unique chemical structure also makes it a valuable tool for studying receptor-ligand interactions and signal transduction pathways in cellular models. Researchers are using this compound to gain insights into the mechanisms underlying various neurological disorders and to develop more targeted therapeutic strategies.

In conclusion, N-butyl-{[3-[4-(dimethylbenzene)piperazine]-1-yloxy)pyridine]-sulfanyl}-N-methylethanamine (CAS No. 1030087-48-9) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and pharmacological properties make it an important molecule for further investigation in the fields of medicinal chemistry and pharmacology. As research continues to advance, it is likely that new applications for this compound will be discovered, contributing to the development of more effective treatments for various neurological conditions.